Cas no 1859283-02-5 (1-Octene, 4-(chloromethyl)-5-methyl-)

• Product Name: 1-Octene, 4-(chloromethyl)-5-methyl-
• CAS No: 1859283-02-5
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5283753
• Update Time: 2025-05-20

1-Octene, 4-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 4-(chloromethyl)-5-methyl-

• Inchi： 1S/C10H19Cl/c1-4-6-9(3)10(8-11)7-5-2/h5,9-10H,2,4,6-8H2,1,3H3
• InChI Key： DWQSRBHKRGPBJJ-UHFFFAOYSA-N
• SMILES： C=CCC(CCl)C(C)CCC

Additional information on 1-Octene, 4-(chloromethyl)-5-methyl-

Professional Introduction to Compound with CAS No. 1859283-02-5 and Product Name: 1-Octene, 4-(chloromethyl)-5-methyl-

The compound 1-Octene, 4-(chloromethyl)-5-methyl- (CAS No. 1859283-02-5) represents a significant advancement in the field of organic synthesis and industrial applications. This unique chemical entity, characterized by its branched structure and functional groups, has garnered considerable attention due to its versatile reactivity and potential utility in pharmaceuticals, agrochemicals, and polymer science. The presence of both an octene backbone and a chloromethyl substituent at the fourth carbon position, coupled with a methyl group at the fifth carbon, endows this molecule with a distinctive set of chemical properties that make it invaluable for synthetic chemists.

In recent years, the demand for specialized monomers and intermediates has surged, particularly in the development of novel polymers and drug candidates. The 1-Octene, 4-(chloromethyl)-5-methyl- compound stands out as a promising building block due to its ability to undergo a variety of chemical transformations. These transformations include addition reactions, condensation reactions, and cross-linking processes, which are essential for constructing complex molecular architectures. The chloromethyl group, in particular, serves as a reactive site for nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, and thiols.

One of the most compelling applications of this compound is in the realm of polymer science. Researchers have been exploring its potential as a monomer for synthesizing novel polyethers and polyesters with tailored properties. The branched structure of 1-Octene, 4-(chloromethyl)-5-methyl- contributes to enhanced thermal stability and mechanical strength in the resulting polymers. Additionally, the incorporation of the chloromethyl group facilitates post-polymerization modifications, enabling the creation of polymers with specific functionalities for applications such as drug delivery systems and smart materials.

The pharmaceutical industry has also shown interest in this compound due to its synthetic versatility. The ability to introduce various functional groups via nucleophilic substitution reactions makes it an excellent precursor for designing bioactive molecules. For instance, researchers have utilized derivatives of 1-Octene, 4-(chloromethyl)-5-methyl- to synthesize novel heterocyclic compounds that exhibit potential pharmacological activity. These include inhibitors targeting enzymes involved in metabolic pathways and modulators of receptor binding affinity. The growing body of literature highlights its role as a key intermediate in medicinal chemistry.

Recent advancements in green chemistry have further underscored the importance of this compound. The development of catalytic systems that facilitate efficient transformations while minimizing waste has positioned 1-Octene, 4-(chloromethyl)-5-methyl- as a sustainable choice for industrial processes. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups into the molecule without generating harmful byproducts. Such eco-friendly approaches align with global efforts to promote sustainable chemical manufacturing.

The agrochemical sector has also benefited from the reactivity of this compound. Its incorporation into pesticide formulations allows for the development of more effective and environmentally friendly crop protection agents. By leveraging its ability to undergo selective functionalization, chemists can design molecules that exhibit improved bioavailability and reduced toxicity to non-target organisms. This has significant implications for sustainable agriculture practices worldwide.

From an academic perspective, 1-Octene, 4-(chloromethyl)-5-methyl- continues to be a subject of intense research interest due to its mechanistic complexity. Studies have focused on understanding the kinetics and selectivity of its reactions under various conditions. These investigations not only enhance our fundamental understanding of organic chemistry but also provide insights into developing more efficient synthetic methodologies. The compound’s unique structure presents challenges that require innovative approaches from synthetic chemists.

The industrial significance of this compound is further emphasized by its commercial availability through specialized chemical suppliers who prioritize quality control and purity standards. This ensures that researchers and manufacturers can rely on consistent performance across different batches. As demand grows for high-performance chemicals in various sectors, compounds like 1-Octene, 4-(chloromethyl)-5-methyl- are poised to play an increasingly critical role.

In conclusion,1-Octene, 4-(chloromethyl)-5-methyl- (CAS No. 1859283-02-5) exemplifies the intersection of innovation and utility in modern chemistry. Its diverse applications span from advanced polymer design to pharmaceutical development and sustainable agrochemical formulations. The ongoing research into its reactivity continues to uncover new possibilities for its use across multiple industries worldwide.